molecular formula C12H8BrN5O2S B8733043 8-(6-Bromo-benzo[1,3]dioxol-5-ylsulfanyl)adenine CAS No. 852030-25-2

8-(6-Bromo-benzo[1,3]dioxol-5-ylsulfanyl)adenine

Cat. No. B8733043
CAS RN: 852030-25-2
M. Wt: 366.20 g/mol
InChI Key: HIXVNOZFOOVCLV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

8-(6-Bromo-benzo[1,3]dioxol-5-ylsulfanyl)adenine is a useful research compound. Its molecular formula is C12H8BrN5O2S and its molecular weight is 366.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality 8-(6-Bromo-benzo[1,3]dioxol-5-ylsulfanyl)adenine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 8-(6-Bromo-benzo[1,3]dioxol-5-ylsulfanyl)adenine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

852030-25-2

Product Name

8-(6-Bromo-benzo[1,3]dioxol-5-ylsulfanyl)adenine

Molecular Formula

C12H8BrN5O2S

Molecular Weight

366.20 g/mol

IUPAC Name

8-[(6-bromo-1,3-benzodioxol-5-yl)sulfanyl]-7H-purin-6-amine

InChI

InChI=1S/C12H8BrN5O2S/c13-5-1-6-7(20-4-19-6)2-8(5)21-12-17-9-10(14)15-3-16-11(9)18-12/h1-3H,4H2,(H3,14,15,16,17,18)

InChI Key

HIXVNOZFOOVCLV-UHFFFAOYSA-N

Canonical SMILES

C1OC2=CC(=C(C=C2O1)Br)SC3=NC4=NC=NC(=C4N3)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

8-Mercaptoadenine (602 mg, 3.6 mmol), neocuproine hydrate (81 mg, 0.36 mmol), CuI (69 mg, 0.36 mmol), NaO-t-Bu (692 mg, 7.2 mmol), 5-bromo-6-iodo-benzo[1,3]dioxole (3.53 g, 10.8 mmol) and anhydrous DMF (24 mL) were charged in a nitrogen box. The vessel was sealed with Teflon tape, placed in an oil bath (110° C.) and magnetically stirred for 24 h. The solvent was removed under high vacuum and the crude purified by column chromatography on silica gel
Quantity
602 mg
Type
reactant
Reaction Step One
Quantity
81 mg
Type
reactant
Reaction Step One
Quantity
692 mg
Type
reactant
Reaction Step One
Quantity
3.53 g
Type
reactant
Reaction Step One
Name
Quantity
69 mg
Type
catalyst
Reaction Step One
Name
Quantity
24 mL
Type
solvent
Reaction Step One
[Compound]
Name
Teflon
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.